Cas no 917809-03-1 (Pyrimidine, 4-[4-(2-fluorophenyl)-5-thiazolyl]-2-(methylsulfinyl)-)

• Product name: Pyrimidine, 4-[4-(2-fluorophenyl)-5-thiazolyl]-2-(methylsulfinyl)-
• CAS No: 917809-03-1
• MF: C₁₄H₁₀FN₃OS₂
• MW: 319.377103328705
• CID: 784230
• PubChem ID: 69579467

Pyrimidine, 4-[4-(2-fluorophenyl)-5-thiazolyl]-2-(methylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-[4-(2-fluorophenyl)-5-thiazolyl]-2-(methylsulfinyl)-
• 4-(2-fluorophenyl)-5-(2-methylsulfinylpyrimidin-4-yl)-1,3-thiazole
• 4-[4-(2-Fluorophenyl)-1,3-thiazol-5-yl]-2-(methanesulfinyl)pyrimidine
• SCHEMBL5817592
• 917809-03-1
• DTXSID00740939

• Inchi： InChI=1S/C14H10FN3OS2/c1-21(19)14-16-7-6-11(18-14)13-12(17-8-20-13)9-4-2-3-5-10(9)15/h2-8H,1H3
• InChI Key： IFMMJDMJLUPXAH-UHFFFAOYSA-N
• SMILES： CS(=O)C1=NC=CC(=N1)C2=C(N=CS2)C3=CC=CC=C3F

Computed Properties

• Exact Mass: 319.02493246g/mol
• Monoisotopic Mass: 319.02493246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 103Ų